Cas no 29871-35-0 (Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-)
29871-35-0 structure
Product Name:Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-
CAS No:29871-35-0
MF:C9H16O3
MW:172.221543312073
CID:252235
PubChem ID:2780138
Update Time:2025-04-19
Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-
- 2-(2-[(1,1-DIMETHYLPROP-2-YNYL)OXY]ETHOXY)ETHAN-1-OL
- 2-[2-(2-methylbut-3-yn-2-yloxy)ethoxy]ethanol
- 2-[2-(1,1-Dimethyl-prop-2-inyloxy)-aethoxy]-aethanol
- 2-[2-(1,1-dimethyl-prop-2-ynyloxy)-ethoxy]-ethanol
- 2-[2-[(1,1-Dimethyl-2-Propyn-1-Yl)Oxy]Ethoxy]-Ethanol
- O-(1,1-Dimethyl-prop-2-inyl)-diaethylenglykol
- 2-{2-[(1,1-DIMETHYLPROP-2-YN-1-YL)OXY]ETHOXY}ETHAN-1-OL
- 2-(2-(2-methylbut-3-yn-2-yloxy)ethoxy)ethanol
- 2-{2-[(2-methylbut-3-yn-2-yl)oxy]ethoxy}ethan-1-ol
- 29871-35-0
- DTXSID40381628
- FT-0691519
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- Inchi: 1S/C9H16O3/c1-4-9(2,3)12-8-7-11-6-5-10/h1,10H,5-8H2,2-3H3
- InChI Key: SSHCSHFVWKZMQX-UHFFFAOYSA-N
- SMILES: O(CCOCCO)C(C#C)(C)C
Computed Properties
- Exact Mass: 172.11000
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Boiling Point: 88-93/3.5mm
- PSA: 38.69000
- LogP: 0.42370
Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]- Security Information
- Hazard Statement: Harmful
Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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